Cas no 899997-09-2 (N-(2-{(4-chlorophenyl)methylsulfamoyl}ethyl)benzamide)

N-(2-{(4-chlorophenyl)methylsulfamoyl}ethyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-[(4-chlorophenyl)methylsulfamoyl]ethyl]benzamide
- N-(2-{(4-chlorophenyl)methylsulfamoyl}ethyl)benzamide
-
- Inchi: 1S/C16H17ClN2O3S/c1-19(15-9-7-14(17)8-10-15)23(21,22)12-11-18-16(20)13-5-3-2-4-6-13/h2-10H,11-12H2,1H3,(H,18,20)
- InChI Key: KZEUQPZPHFNHGO-UHFFFAOYSA-N
- SMILES: C(NCCS(N(C1=CC=C(Cl)C=C1)C)(=O)=O)(=O)C1=CC=CC=C1
N-(2-{(4-chlorophenyl)methylsulfamoyl}ethyl)benzamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2751-0104-2μmol |
N-(2-{[(4-chlorophenyl)methyl]sulfamoyl}ethyl)benzamide |
899997-09-2 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
Life Chemicals | F2751-0104-4mg |
N-(2-{[(4-chlorophenyl)methyl]sulfamoyl}ethyl)benzamide |
899997-09-2 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
Life Chemicals | F2751-0104-3mg |
N-(2-{[(4-chlorophenyl)methyl]sulfamoyl}ethyl)benzamide |
899997-09-2 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
Life Chemicals | F2751-0104-10μmol |
N-(2-{[(4-chlorophenyl)methyl]sulfamoyl}ethyl)benzamide |
899997-09-2 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
Life Chemicals | F2751-0104-5mg |
N-(2-{[(4-chlorophenyl)methyl]sulfamoyl}ethyl)benzamide |
899997-09-2 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
Life Chemicals | F2751-0104-25mg |
N-(2-{[(4-chlorophenyl)methyl]sulfamoyl}ethyl)benzamide |
899997-09-2 | 90%+ | 25mg |
$109.0 | 2023-05-16 | |
Life Chemicals | F2751-0104-1mg |
N-(2-{[(4-chlorophenyl)methyl]sulfamoyl}ethyl)benzamide |
899997-09-2 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
Life Chemicals | F2751-0104-30mg |
N-(2-{[(4-chlorophenyl)methyl]sulfamoyl}ethyl)benzamide |
899997-09-2 | 90%+ | 30mg |
$119.0 | 2023-05-16 | |
Life Chemicals | F2751-0104-20mg |
N-(2-{[(4-chlorophenyl)methyl]sulfamoyl}ethyl)benzamide |
899997-09-2 | 90%+ | 20mg |
$99.0 | 2023-05-16 | |
Life Chemicals | F2751-0104-2mg |
N-(2-{[(4-chlorophenyl)methyl]sulfamoyl}ethyl)benzamide |
899997-09-2 | 90%+ | 2mg |
$59.0 | 2023-05-16 |
N-(2-{(4-chlorophenyl)methylsulfamoyl}ethyl)benzamide Related Literature
-
Marleen Renders,Emily Miller,Curtis H. Lam,David M. Perrin Org. Biomol. Chem., 2017,15, 1980-1989
-
Nadia Sebbar,Henning Bockhorn,Joseph W. Bozzelli Phys. Chem. Chem. Phys., 2002,4, 3691-3703
-
Ingolf Kahle,Oliver Tröber,Hannes Richter,Stefan Spange New J. Chem., 2013,37, 1479-1485
-
Kenneth Ruud Phys. Chem. Chem. Phys., 2003,5, 5015-5020
Additional information on N-(2-{(4-chlorophenyl)methylsulfamoyl}ethyl)benzamide
N-(2-{(4-chlorophenyl)methylsulfamoyl}ethyl)benzamide (CAS No. 899997-09-2): A Comprehensive Overview
N-(2-{(4-chlorophenyl)methylsulfamoyl}ethyl)benzamide (CAS No. 899997-09-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique sulfonamide and benzamide functional groups, plays a pivotal role in the development of novel therapeutic agents. Its molecular structure, which includes a 4-chlorophenyl moiety, contributes to its distinct chemical properties and potential applications.
The growing interest in sulfonamide-based compounds like N-(2-{(4-chlorophenyl)methylsulfamoyl}ethyl)benzamide stems from their versatility in drug design. Researchers are increasingly exploring its potential as a building block for enzyme inhibitors and receptor modulators, particularly in the context of metabolic disorders and inflammatory conditions. The compound’s ability to interact with biological targets makes it a valuable candidate for structure-activity relationship (SAR) studies.
One of the most frequently asked questions about CAS No. 899997-09-2 revolves around its solubility and stability. This compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, which is crucial for its formulation in preclinical studies. Its stability under varying pH conditions also makes it suitable for further pharmacological evaluations. These properties are often highlighted in discussions about drug discovery and medicinal chemistry.
In the context of current research trends, N-(2-{(4-chlorophenyl)methylsulfamoyl}ethyl)benzamide is being investigated for its potential role in addressing unmet medical needs. For instance, its structural analogs have shown promise in targeting G protein-coupled receptors (GPCRs), which are implicated in a wide range of diseases. This aligns with the broader scientific community’s focus on precision medicine and targeted therapies.
The synthesis of N-(2-{(4-chlorophenyl)methylsulfamoyl}ethyl)benzamide typically involves multi-step organic reactions, including sulfonylation and amidation processes. Researchers often optimize these synthetic routes to improve yield and purity, which are critical for its application in high-throughput screening assays. The compound’s molecular weight and logP value further underscore its suitability for pharmacokinetic studies.
From a commercial perspective, the demand for CAS No. 899997-09-2 is driven by its utility in academic and industrial research. Suppliers and manufacturers emphasize its high purity and compliance with regulatory standards, ensuring its safe use in laboratory settings. The compound’s patent landscape and intellectual property considerations are also topics of interest for stakeholders in the pharmaceutical sector.
In summary, N-(2-{(4-chlorophenyl)methylsulfamoyl}ethyl)benzamide represents a compelling area of study in modern chemistry and pharmacology. Its unique structural features and potential therapeutic applications make it a subject of ongoing research, particularly in the fields of drug development and biochemical assays. As scientific advancements continue, this compound is likely to play an increasingly prominent role in addressing complex health challenges.
899997-09-2 (N-(2-{(4-chlorophenyl)methylsulfamoyl}ethyl)benzamide) Related Products
- 2171160-84-0((3S)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}pentanoic acid)
- 102408-28-6(1-Methyl-2-methylaminoimidazo4,5-Fquinoline)
- 2229351-93-1(4-(1-bromopropan-2-yl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole)
- 1203418-38-5((5-phenyl-1,2-oxazol-3-yl)methyl 2-difluoromethanesulfonylbenzoate)
- 2137682-10-9(5-(3-Methylidenepyrrolidin-1-yl)pyridine-2-carbaldehyde)
- 847378-13-6(2-{(2Z)-3-oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yloxy}acetonitrile)
- 1207030-44-1(1-(3,4-dimethylphenyl)-N-[(furan-2-yl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide)
- 2351947-39-0(2-{(tert-butoxy)carbonylamino}-3-(2,5-dichloropyridin-3-yl)propanoic acid)
- 1376259-14-1(3-Pyridinecarboxaldehyde, 5-(3,5-dimethyl-4-isoxazolyl)-)
- 955607-69-9(N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylpentanamide)




